BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: Safety and Handling
of 14-Sulfanyltetradecan-1-OL

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 14-Sulfanyltetradecan-1-OL

Cat. No.: B15417560

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety data sheet (SDS). While compiled with diligence, the information
available on 14-Sulfanyltetradecan-1-OL is limited. Users should always consult a certified
Safety Data Sheet and conduct a thorough risk assessment before handling this chemical.

Introduction

14-Sulfanyltetradecan-1-OL, also known as 14-mercaptotetradecan-1-ol, is a long-chain
alkanethiol containing a primary alcohol functional group. Its unique structure, combining a
hydrophilic alcohol head with a lipophilic thiol-terminated alkyl chain, suggests potential
applications in surface chemistry, nanotechnology, and as a linker molecule in drug delivery
systems. However, publicly available data on its specific biological activity, toxicological profile,
and experimental usage is scarce. This guide provides a summary of safety and handling
procedures based on the known properties of structurally similar long-chain alcohols and thiols.

Hazard Identification and Classification

A specific Safety Data Sheet (SDS) for 14-Sulfanyltetradecan-1-OL is not readily available.
Therefore, hazard classification is inferred from related long-chain thiols and alcohols.

Potential Hazards:
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» Skin and Eye Irritation: Long-chain thiols and alcohols are known to cause skin and eye
irritation upon contact.

e Aguatic Toxicity: Many long-chain organic molecules exhibit toxicity to aquatic life.
e Odor: Thiols are characterized by strong, unpleasant odors.

Physical and Chemical Properties

Quantitative data for 14-Sulfanyltetradecan-1-OL is not well-documented. The following table
provides information for structurally related compounds to offer an estimation of its properties.

Property 1-Tetradecanol 1-Dodecanethiol 1-Octadecanethiol

CAS Number 112-72-1 112-55-0 2885-00-9

Molecular Formula C14H300 C12H26S CisH3sS

Molecular Weight 214.41 g/mol 202.42 g/mol 286.57 g/mol

Appearance White solid Colorless liquid White solid

Melting Point 38-40 °C -9°C 30-33°C

Boiling Point 289 °C 266-283 °C 204-210°7C (at 15
hPa)

Solubility Insoluble in water Insoluble in water Insoluble in water

Note: This data is for comparative purposes only and may not accurately reflect the properties
of 14-Sulfanyltetradecan-1-OL.

Handling and Storage

Personal Protective Equipment (PPE):

» Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.
o Eye Protection: Safety glasses or goggles should be worn at all times.

e Lab Coat: A standard laboratory coat is required.
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» Respiratory Protection: If working with the powder form or generating aerosols, a NIOSH-
approved respirator may be necessary.

Handling Procedures:

e Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of
any potential vapors or dust.

e Avoid direct contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from oxidizing agents and sources of ignition.

First Aid Measures

 In case of skin contact: Immediately wash the affected area with soap and plenty of water.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.
¢ If swallowed: Rinse mouth. Do NOT induce vomiting.

In all cases of exposure, seek medical attention if irritation or other symptoms persist.

Disposal Considerations

Dispose of 14-Sulfanyltetradecan-1-OL and its containers in accordance with local, state, and
federal regulations. Do not allow the chemical to enter drains or waterways.

Experimental Protocols
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Detailed experimental protocols involving 14-Sulfanyltetradecan-1-OL are not available in the
public domain. Researchers planning to use this compound will need to develop their own
protocols based on the specific application and general laboratory safety practices for handling
thiols and long-chain alcohols.

Signaling Pathways and Mechanisms of Action

There is currently no published information describing the signaling pathways or mechanisms
of action for 14-Sulfanyltetradecan-1-OL.

Logical Relationships and Workflows

Due to the lack of specific experimental data, a generalized workflow for handling a novel
research chemical like 14-Sulfanyltetradecan-1-OL is presented below.
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Caption: A generalized workflow for the safe handling of a research chemical.

This guide underscores the current knowledge gap regarding 14-Sulfanyltetradecan-1-OL.
Professionals in research and drug development are urged to exercise extreme caution and
perform comprehensive safety evaluations before incorporating this compound into their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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